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Compound of Interest

Compound Name: Einecs 275-520-6

Cat. No.: B15179139 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
The formation of salts from fatty acids and amines is a fundamental acid-base reaction that has

applications in various fields, including materials science and pharmaceuticals, for modifying

the physicochemical properties of the parent molecules, such as solubility and melting point.

This guide provides a detailed overview of the synthesis of stearic acid N-

methylcyclohexylamine salt, a compound formed from the long-chain saturated fatty acid,

stearic acid, and the secondary amine, N-methylcyclohexylamine.

While specific literature on stearic acid N-methylcyclohexylamine salt is not abundant, its

synthesis can be reliably predicted based on the well-established principles of acid-base

neutralization reactions between carboxylic acids and amines. This document outlines the

probable synthetic protocol, the properties of the starting materials, and a generalized reaction

workflow.

Reactant Properties
A summary of the key physical and chemical properties of the reactants, stearic acid and N-

methylcyclohexylamine, is presented below. This data is crucial for understanding the reaction

conditions and the expected properties of the resulting salt.
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Property Stearic Acid N-Methylcyclohexylamine

IUPAC Name Octadecanoic acid N-methylcyclohexan-1-amine

CAS Number 57-11-4 100-60-7

Molecular Formula C₁₈H₃₆O₂ C₇H₁₅N

Molar Mass 284.48 g/mol 113.21 g/mol

Appearance White, waxy solid Colorless to yellow liquid

Melting Point 69.3 °C (156.7 °F; 342.4 K)
-9 to -7 °C (16 to 19 °F; 264 to

266 K)

Boiling Point
361 °C (682 °F; 634 K)

(decomposes)
149 °C (300 °F; 422 K)

Density 0.9408 g/cm³ 0.868 g/mL

Solubility in Water Insoluble Slightly soluble

Solubility
Soluble in ethanol, ether,

acetone

Soluble in common organic

solvents

Experimental Protocol: Synthesis of Stearic Acid N-
Methylcyclohexylamine Salt
The synthesis of stearic acid N-methylcyclohexylamine salt is based on a direct acid-base

neutralization reaction.

1. Materials:

Stearic Acid (C₁₈H₃₆O₂)

N-Methylcyclohexylamine (C₇H₁₅N)

Anhydrous Ethanol (or another suitable solvent)

Beaker
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Stirring rod or magnetic stirrer

Heating mantle or water bath

Crystallizing dish

Vacuum filtration apparatus (Buchner funnel, filter flask, vacuum source)

Filter paper

2. Procedure:

Dissolution of Stearic Acid: In a beaker, dissolve a specific molar amount of stearic acid in a

minimal amount of warm anhydrous ethanol with stirring. Heating may be required to

facilitate dissolution.

Addition of N-Methylcyclohexylamine: To the stearic acid solution, add an equimolar amount

of N-methylcyclohexylamine dropwise while continuously stirring. The reaction is exothermic,

so the addition should be slow to control the temperature.

Salt Formation: The salt will precipitate out of the solution upon its formation, especially as

the solution cools. The reaction mixture may become cloudy or a solid may form.

Crystallization/Purification: To obtain a purer product, the mixture can be heated until all

solids redissolve and then allowed to cool slowly to room temperature, followed by further

cooling in an ice bath to promote crystallization.

Isolation of the Salt: The precipitated salt is collected by vacuum filtration using a Buchner

funnel.

Washing: The collected solid is washed with a small amount of cold ethanol to remove any

unreacted starting materials.

Drying: The final product, stearic acid N-methylcyclohexylamine salt, is dried in a desiccator

or a vacuum oven at a low temperature to remove any residual solvent.

3. Characterization: The resulting salt can be characterized by techniques such as:
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Melting Point Determination: To ascertain its purity.

Infrared (IR) Spectroscopy: To confirm the formation of the ammonium carboxylate salt by

observing the characteristic stretches.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of the salt.

Reaction Workflow
The following diagram illustrates the general workflow for the synthesis of stearic acid N-

methylcyclohexylamine salt.
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Caption: Workflow for the synthesis of stearic acid N-methylcyclohexylamine salt.
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Signaling Pathways
There is no specific information available in the public domain regarding signaling pathways

associated with stearic acid N-methylcyclohexylamine salt. The biological activity would likely

be related to the individual properties of stearic acid and N-methylcyclohexylamine or their

combined effects on cell membranes and protein interactions, which would require empirical

investigation.

The following diagram represents a hypothetical logical relationship for investigating the

biological activity of the synthesized salt.
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Caption: Logical workflow for the biological investigation of a novel compound.
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[https://www.benchchem.com/product/b15179139#synthesis-of-stearic-acid-n-
methylcyclohexylamine-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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